Cas no 2229633-81-0 (tert-butyl N-4-chloro-2-(3-hydroxyazetidin-3-yl)phenylcarbamate)

• Product Name: tert-butyl N-4-chloro-2-(3-hydroxyazetidin-3-yl)phenylcarbamate
• CAS No: 2229633-81-0
• MF: C₁₄H₁₉ClN₂O₃
• MW: 298.765262842178
• CID: 6074154
• PubChem ID: 165715580
• Update Time: 2025-06-07

tert-butyl N-4-chloro-2-(3-hydroxyazetidin-3-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-chloro-2-(3-hydroxyazetidin-3-yl)phenylcarbamate
• tert-butyl N-[4-chloro-2-(3-hydroxyazetidin-3-yl)phenyl]carbamate
• 2229633-81-0
• EN300-1876745

• Inchi： 1S/C14H19ClN2O3/c1-13(2,3)20-12(18)17-11-5-4-9(15)6-10(11)14(19)7-16-8-14/h4-6,16,19H,7-8H2,1-3H3,(H,17,18)
• InChI Key： YKNZINIUZBJGGG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C1(CNC1)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 298.1084202g/mol
• Monoisotopic Mass: 298.1084202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 70.6Ų

Additional information on tert-butyl N-4-chloro-2-(3-hydroxyazetidin-3-yl)phenylcarbamate

Introduction to Tert-butyl N-4-chloro-2-(3-hydroxyazetidin-3-yl)phenylcarbamate (CAS No. 2229633-81-0)

Tert-butyl N-4-chloro-2-(3-hydroxyazetidin-3-yl)phenylcarbamate, with the CAS number 2229633-81-0, is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of carbamates and features a complex structure that includes a phenyl ring substituted with a chloro group and an azetidinone moiety. The presence of these functional groups makes it a versatile molecule with potential applications in drug design and synthesis.

The structure of Tert-butyl N-4-chloro-2-(3-hydroxyazetidin-3-yl)phenylcarbamate is meticulously designed to interact with biological targets in a specific manner. The phenyl ring, being a common pharmacophore, contributes to the compound's ability to bind to proteins and enzymes. The chloro group on the phenyl ring enhances its lipophilicity, which can improve its absorption and distribution within the body. Additionally, the azetidinone ring introduces a hydrogen bond donor site, which is crucial for stabilizing interactions with biological targets.

One of the most intriguing aspects of this compound is its potential role in modulating biological pathways. Recent studies have highlighted the importance of carbamates in drug development due to their ability to act as intermediates in the synthesis of more complex molecules. The hydroxyazetidin-3-yl group in Tert-butyl N-4-chloro-2-(3-hydroxyazetidin-3-yl)phenylcarbamate is particularly noteworthy, as it has been shown to exhibit bioactivity in various pharmacological contexts.

In the realm of medicinal chemistry, the synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The tert-butyl group serves as a protecting group for the carbamate moiety, allowing for selective functionalization at other sites. This strategy is often employed in multi-step syntheses to prevent unwanted side reactions.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like Tert-butyl N-4-chloro-2-(3-hydroxyazetidin-3-yl)phenylcarbamate with greater accuracy. Molecular docking studies have shown that this compound can interact with several protein targets, suggesting its potential as an inhibitor or modulator of various enzymatic pathways. These findings are particularly exciting given the increasing emphasis on targeted therapy in modern medicine.

The pharmaceutical applications of Tert-butyl N-4-chloro-2-(3-hydroxyazetidin-3-yl)phenylcarbamate are still being explored, but preliminary data suggest that it may have utility in treating a range of diseases. For instance, its ability to modulate enzyme activity could make it valuable in developing treatments for metabolic disorders or inflammatory conditions. Additionally, its structural features may allow it to serve as a scaffold for designing novel drugs with improved efficacy and reduced side effects.

From a chemical biology perspective, understanding the mechanism of action of this compound is crucial for optimizing its therapeutic potential. Researchers are employing advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to elucidate how Tert-butyl N-4-chloro-2-(3-hydroxyazetidin-3-yl)phenylcarbamate interacts with its biological targets at the molecular level. These studies not only provide insights into its pharmacological properties but also help in designing analogs with enhanced characteristics.

The synthetic pathways for producing Tert-butyl N-4-chloro-2-(3-hydroxyazetidin-3-yl)phenylcarbamate have been optimized to ensure scalability and cost-effectiveness. Industrial-scale production requires careful consideration of factors such as reaction kinetics, solvent selection, and purification methods. Advances in green chemistry have also led to the development of more environmentally friendly synthetic routes, reducing waste and energy consumption.

In conclusion, Tert-butyl N-4-chloro-2-(3-hydroxyazetidin-3-y1)phenylcarbamate (CAS No. 2229633-81-0) is a promising compound with significant potential in pharmaceutical research. Its unique structure and bioactivity make it an attractive candidate for further investigation and development. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in advancing therapeutic strategies.